Cas no 17812-07-6 ((2E)-4-oxo-4-phenylbut-2-enoic acid)

• Product Name: (2E)-4-oxo-4-phenylbut-2-enoic acid
• CAS No: 17812-07-6
• MF: C₁₀H₈O₃
• MW: 176.168723106384
• CID: 50888
• PubChem ID: 676116
• Update Time: 2025-04-18

(2E)-4-oxo-4-phenylbut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• trans-3-Benzoylacrylic acid
• (E)-3-Benzoylacrylic acid
• (E)-4-Oxo-4-phenyl-2-butenoic acid
• 4-oxo-4-phenylbut-2-enoic acid
• (E)-4-phenyl-4-oxo-2-butenoic acid
• 3-benzoyl acrylic acid
• trans-4-oxo-4-phenyl-2-butenoic acid
• AURORA 23287
• TIMTEC-BB SBB007952
• BENZOYL ACRYLIC ACID
• TRANS-3-BENZOYLACETICACID
• BETA-BENZOYL ACRYLIC ACID
• TRANS-BENZOYLACRYLIC ACID
• AKOS BBS-00002157
• 3-BENZOYLACRYLIC ACID
• OTAVA-BB BB7110952594
• (2E)-4-oxo-4-phenylbut-2-enoic acid
• trans-beta-benzoylacrylic acid
• EN300-1588441
• (2E)-4-Oxo-4-phenyl-2-butenoic acid
• AS-57498
• AE-641/02009001
• ss-Benzoyl-acrylsaure
• EINECS 209-496-5
• ss-Benzoylacrylic acid
• 583-06-2
• NSC-143
• NCGC00341436-01
• 3-Benzoylacrylic acid, predominantly trans
• InChI=1/C10H8O3/c11-9(6-7-10(12)13)8-4-2-1-3-5-8/h1-7H,(H,12,13)/b7-6
• BDBM50125821
• NSC143
• EN300-18942
• 4-Oxo-4-phenylcrotonic acid
• NS00033901
• NSC 143
• 2-butenoic acid, 4-oxo-4-phenyl-, (2E)-
• 4-Oxo-4-phenyl-but-2-enoic acid
• trans-3-Benzoylacrylicacid
• 2-Butenoic acid, 4-oxo-4-phenyl-
• DTXSID1060392
• (E)-4-oxo-4-phenyl-but-2-enoic acid
• BB 0218773
• DTXSID30901612
• CHEMBL16365
• NoName_745
• AC-14424
• CS-0368601
• F2103-0016
• HMS1579K08
• 4-Oxo-4-phenyl-2-butenoic acid
• 17812-07-6
• 4-Phenyl-4-oxo-2-butenoic acid
• 4-oxo-4-phenylbut-2-enoicacid
• AKOS000267606
• SCHEMBL312429
• Acrylic acid, 3-benzoyl-
• Z2895088074
• A1-01400
• MFCD00014015
• AI3-26616
• A831824
• .beta.-Benzoylacrylic acid
• W-111702
• Benzoylacrylic acid
• CS-0040775
• Crotonic acid, 4-oxo-4-phenyl-
• (E)-4-oxo-4-phenylbut-2-enoic acid
• 7N-710
• AB01332184-02
• BBL007891
• ALBB-025661
• STK358786
• 605-817-1
• Acrylic acid, 3benzoyl (6CI,7CI,8CI)
• 209-496-5
• 2Butenoic acid, 4oxo4phenyl
• 4Phenyl4oxo2butenoic acid
• Acrylic acid, 3benzoyl
• Crotonic acid, 4oxo4phenyl
• 4Oxo4phenyl2butenoic acid

• Inchi： 1S/C10H8O3/c11-9(6-7-10(12)13)8-4-2-1-3-5-8/h1-7H,(H,12,13)/b7-6+
• InChI Key： PLPDHGOODMBBGN-VOTSOKGWSA-N
• SMILES： O=C(/C=C/C(=O)O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 176.04700
• Monoisotopic Mass: 176.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.238
• Melting Point: 96-98 ºC
• PSA: 54.37000
• LogP: 1.51010
• Solubility: Not determined

(2E)-4-oxo-4-phenylbut-2-enoic acid Security Information

• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26; S36
• RTECS：EM9259050
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives